Tert-butyl 5-amino-3-methylimidazole-4-carboxylate

• IUPAC Name: tert-butyl 5-amino-3-methylimidazole-4-carboxylate
• InChI: InChI=1S/C9H15N3O2/c1-9(2,3)14-8(13)6-7(10)11-5-12(6)4/h5H,10H2,1-4H3
• InChI Key: ZKQSSUCNALFGAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(N=CN1C)N
• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol

Description

Tert-butyl 5-amino-3-methylimidazole-4-carboxylate (Boc-Im-OH) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development and synthesis. This compound is a derivative of imidazole, which is a heterocyclic organic compound that contains nitrogen atoms in its ring structure. Boc-Im-OH is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of Tert-butyl 5-amino-3-methylimidazole-4-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of enzymes that are involved in the biosynthesis of nucleic acids. Tert-butyl 5-amino-3-methylimidazole-4-carboxylate has been shown to inhibit the growth of various microorganisms and cancer cells by interfering with their DNA synthesis.
Biochemical and Physiological Effects:
Tert-butyl 5-amino-3-methylimidazole-4-carboxylate has been shown to have both biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms and cancer cells. Tert-butyl 5-amino-3-methylimidazole-4-carboxylate has also been shown to have anti-inflammatory and antioxidant properties. It has been shown to reduce the production of reactive oxygen species and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Tert-butyl 5-amino-3-methylimidazole-4-carboxylate has several advantages for lab experiments. It is easy to synthesize and purify, and it is relatively stable under normal laboratory conditions. Tert-butyl 5-amino-3-methylimidazole-4-carboxylate is also soluble in both water and organic solvents, which makes it versatile for use in different experimental setups. However, Tert-butyl 5-amino-3-methylimidazole-4-carboxylate has some limitations for lab experiments. It is relatively expensive compared to other compounds, and it may not be readily available in some countries. Tert-butyl 5-amino-3-methylimidazole-4-carboxylate is also sensitive to light and moisture, which can affect its stability.

Future Directions

There are several future directions for research on Tert-butyl 5-amino-3-methylimidazole-4-carboxylate. One area of interest is the development of new compounds that are based on the structure of Tert-butyl 5-amino-3-methylimidazole-4-carboxylate. These compounds could have improved pharmacological properties and could be used for the treatment of various diseases. Another area of interest is the study of the mechanism of action of Tert-butyl 5-amino-3-methylimidazole-4-carboxylate. Further research is needed to fully understand how this compound inhibits the growth of microorganisms and cancer cells. Finally, there is a need for more studies on the safety and toxicity of Tert-butyl 5-amino-3-methylimidazole-4-carboxylate. This will be important for the development of new drugs based on this compound.

Synthesis Methods

The synthesis of Tert-butyl 5-amino-3-methylimidazole-4-carboxylate involves the reaction between tert-butyl 5-amino-1-methylimidazole-4-carboxylate and trifluoroacetic acid. The reaction takes place under reflux conditions in the presence of a catalyst such as p-toluenesulfonic acid. The product is then purified by recrystallization to obtain pure Tert-butyl 5-amino-3-methylimidazole-4-carboxylate.

Scientific Research Applications

Tert-butyl 5-amino-3-methylimidazole-4-carboxylate has been extensively studied for its potential applications in drug development. It has been shown to have antimicrobial, antiviral, and anticancer properties. Tert-butyl 5-amino-3-methylimidazole-4-carboxylate has been used as a starting material for the synthesis of various compounds that have shown promising results in preclinical studies. It has also been used as a building block for the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides.